Cas no 315703-48-1 (2-Thiazolamine, 4-(2-methylimidazo[1,2-a]pyridin-3-yl)-N-phenyl-)

2-Thiazolamine, 4-(2-methylimidazo[1,2-a]pyridin-3-yl)-N-phenyl- structure
315703-48-1 structure
Product Name:2-Thiazolamine, 4-(2-methylimidazo[1,2-a]pyridin-3-yl)-N-phenyl-
CAS No:315703-48-1
MF:C17H14N4S
MW:306.384861469269
CID:1452752
PubChem ID:697296
Update Time:2025-04-20

2-Thiazolamine, 4-(2-methylimidazo[1,2-a]pyridin-3-yl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine, 4-(2-methylimidazo[1,2-a]pyridin-3-yl)-N-phenyl-
    • 4-(2-methylimidazo[1,2-a]pyridin-3-yl)-N-phenyl-1,3-thiazol-2-amine
    • 315703-48-1
    • DTXSID30351315
    • WAY-306955
    • CCG-20351
    • CHEMBL466348
    • 4-(2-Methylimidazo[1,2-a]pyridin-3-yl)-N-phenylthiazol-2-amine
    • AKOS001665235
    • AG-690/11557016
    • Inchi: 1S/C17H14N4S/c1-12-16(21-10-6-5-9-15(21)18-12)14-11-22-17(20-14)19-13-7-3-2-4-8-13/h2-11H,1H3,(H,19,20)
    • InChI Key: OTPPMCHBFVFQRJ-UHFFFAOYSA-N
    • SMILES: S1C(NC2C=CC=CC=2)=NC(=C1)C1=C(C)N=C2C=CC=CN12

Computed Properties

  • Exact Mass: 306.09412
  • Monoisotopic Mass: 306.09391764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 70.5Ų

Experimental Properties

  • PSA: 42.22
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